BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of
Yunnancoronarin A

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yunnancoronarin A

Cat. No.: B15594958

Yunnancoronarin A: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Yunnancoronarin A, a labdane-type diterpenoid isolated from the rhizomes of Hedychium
species, has emerged as a molecule of significant interest in medicinal chemistry and drug
discovery. Its unique chemical architecture and promising biological activities, particularly its
cytotoxic effects against various cancer cell lines, underscore its potential as a lead compound
for the development of novel therapeutics. This technical guide provides a comprehensive
overview of the physical and chemical properties of Yunnancoronarin A, detailed experimental
protocols for its isolation and characterization, and an in-depth analysis of its mechanism of
action. All quantitative data are presented in structured tables for clarity, and key experimental
workflows and signaling pathways are visualized using diagrams to facilitate understanding.

Chemical and Physical Properties

Yunnancoronarin A is characterized by a labdane diterpene core structure. Its fundamental
chemical and physical properties are summarized below.

Chemical Identification
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Property Value Source
Molecular Formula C20H2802 PubChem
Molecular Weight 300.4 g/mol PubChem

(1R,4S,4aR,8aS)-4-[(E)-2-
(furan-3-yl)ethenyl]-4a,8,8-

IUPAC Name trimethyl-3-methylidene- PubChem
2,4,5,6,7,8a-hexahydro-1H-

naphthalen-1-ol

CAS Number 162762-93-8 PubChem

InChl=1S/C20H2802/c1-14-
12-17(21)18-19(2,3)9-5-10-
20(18,4)16(14)7-6-15-8-11-22-

InChl 13-15/h6-8,11,13,16- PubChem
18,21H,1,5,9-10,12H2,2-
4H3/b7-
6+/t16-,17+,18-,20+/m0/s1

UTIGHTZWXIGRIJ-
InChiKey PubChem
JEQJTPLUSA-N

C[C@]12CCCC([C@@H]1-
SMILES [cal (ceaH] PubChem
INVALID-LINK--0)(C)C

Physical Properties

Property Value
Melting Point Data not available
Solubility Data not available

Note: Specific experimental data for melting point and solubility in various solvents are not
readily available in the reviewed literature. These properties would need to be determined
empirically.
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Spectral Data

The structural elucidation of Yunnancoronarin A has been primarily achieved through a
combination of spectroscopic techniques.

Spectroscopy Key Data

Specific chemical shift data is detailed in
1H NMR primary literature concerning its isolation and

synthesis.

Specific chemical shift data is detailed in
13C NMR primary literature concerning its isolation and

synthesis.

Characteristic peaks corresponding to hydroxyl
IR (Infrared) (-OH) and other functional groups would be

expected. Specific data is not readily available.

Absorption maxima would be expected due to
UV-Vis the conjugated system. Specific data is not

readily available.

HR-ESI-MS Used to confirm the molecular formula.[1][2]

Experimental Protocols
Isolation of Yunnancoronarin A from Hedychium
yunnanense

The following is a generalized workflow for the isolation of Yunnancoronarin A from its natural

source.
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Extraction and Isolation Workflow

Air-dried rhizomes of
Hedychium yunnanense

:

Extraction with
organic solvent (e.g., ethanol)

:

Concentration
under reduced pressure

:

Partitioning with
immiscible solvents

:

Column Chromatography
(e.g., silica gel)

'

Further Purification
(e.g., HPLC)

Pure Yunnancoronarin A

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of Yunnancoronarin A.
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Methodology:

Plant Material: Collect and air-dry the rhizomes of Hedychium yunnanense.

o Extraction: Pulverize the dried rhizomes and extract exhaustively with a suitable organic
solvent such as ethanol or methanol at room temperature.

o Concentration: Concentrate the resulting extract under reduced pressure to yield a crude
extract.

e Solvent Partitioning: Suspend the crude extract in water and partition successively with
solvents of increasing polarity (e.g., petroleum ether, ethyl acetate, n-butanol) to fractionate
the components. Yunnancoronarin A is expected to be in the less polar fractions.

o Column Chromatography: Subject the active fraction to column chromatography on silica gel,
eluting with a gradient of solvents (e.g., petroleum ether-ethyl acetate) to separate the
compounds.

« Purification: Further purify the fractions containing Yunnancoronarin A using techniques
such as preparative High-Performance Liquid Chromatography (HPLC) to obtain the pure
compound.

 Structure Elucidation: Confirm the structure of the isolated compound using spectroscopic
methods including *H NMR, 3C NMR, and HR-ESI-MS.

Synthesis of Yunnancoronarin A Derivatives

A study has reported the synthesis of Yunnancoronarin A derivatives through acylation and
subsequent photooxidation.[1][2][3]
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Synthesis of Yunnancoronarin A Derivatives
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Proposed Apoptotic Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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